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Compound of Interest

Compound Name: 3,5-Di-tert-butylaniline

Cat. No.: B181150

This guide provides immediate and essential safety protocols and logistical information for the
handling and disposal of 3,5-Di-tert-butylaniline, tailored for researchers, scientists, and
professionals in drug development. Adherence to these procedures is critical for ensuring
laboratory safety and minimizing occupational hazards.

Physicochemical and Hazard Data

A summary of key quantitative data for 3,5-Di-tert-butylaniline is presented below for quick
reference.
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Property

Value

Molecular Formula

Ci14H23N[1][2]

Molecular Weight 205.34 g/mol [2]
CAS Number 2380-36-1[1][3][4]
White to yellow to pale brown crystals, powder,
Appearance .
or fused solid[1][5]
Melting Point 54-57 °C (lit.)[1][6][7]
Boiling Point 276.6 £ 29.0 °C (Predicted)[7]
Flash Point 113 °C (235.4 °F) - closed cupl6]
B Soluble in organic solvents like benzene and
Solubility

alcohol[1][7]

Hazard Classifications

Skin Irritant (Category 2), Eye Irritant (Category
2), Specific target organ toxicity — single

exposure (Category 3), Respiratory system[2][8]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 3,5-Di-tert-

butylaniline to prevent exposure.
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Area of Protection

Required PPE

Specifications and
Remarks

Eye/Face Protection

Safety glasses with side
shields or chemical goggles. A
face shield is required if there

is a splash hazard.[3]

All eye and face protection
should comply with EN166 or
OSHA's 29 CFR 1910.133
standards.[8][9]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene, or
Butyl rubber).[10]

Inspect gloves for any signs of
degradation or punctures
before each use. Dispose of
contaminated gloves
immediately and wash hands

thoroughly after removal.[10]

Laboratory coat.

A flame-resistant lab coat
should be worn and kept fully
buttoned to protect against

splashes and dust.[10]

Closed-toe shoes.

Shoes must cover the entire
foot. Protective boots may be
required depending on the
situation.[3][10]

Respiratory Protection

A NIOSH-approved dust
respirator (e.g., N95 type) is
necessary if dust is generated
or engineering controls are
insufficient.[3][6]

Use in a well-ventilated area,
preferably within a chemical
fume hood.[3][8][10]

Emergency First Aid Protocols

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Procedure

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing. If the
Inhalation person feels unwell, seek immediate medical

attention.[3][8][11] If breathing has stopped,

provide artificial respiration.[12]

Immediately remove all contaminated clothing.
i Gently wash the affected area with plenty of
Skin Contact o
soap and water.[3][11] If skin irritation occurs,

seek medical advice.[3][8]

Rinse cautiously with water for several minutes.

If present, remove contact lenses if it is easy to
Eye Contact ] o o

do so. Continue rinsing.[3][8][11] If eye irritation

persists, get medical advice or attention.[8][11]

Rinse the mouth with water. Do NOT induce
Ingestion vomiting. Call a POISON CENTER or doctor if
you feel unwell.[3][11]

Operational Plan for Safe Handling and Disposal

This step-by-step plan outlines the procedures for the safe management of 3,5-Di-tert-
butylaniline from receipt to disposal.

[EEN

. Receiving and Storage:
¢ Inspection: Upon receipt, carefully inspect the container for any signs of damage or leaks.

o Labeling: Ensure the container is clearly labeled with the chemical name and all relevant
hazard warnings.

o Storage: Store in a cool, dark, dry, and well-ventilated place.[3][8] Keep the container tightly
closed and store under an inert gas.[3] Store away from incompatible materials such as
oxidizing agents.[3]

2. Handling:
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Ventilation: All handling should be performed in a well-ventilated area, preferably inside a
chemical fume hood to prevent the dispersion of dust.[3][10]

Personal Hygiene: Avoid all personal contact, including inhalation.[10] Do not eat, drink, or
smoke in the laboratory.[10][11] Wash hands and face thoroughly after handling.[3][8][11]

Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[3][11] Avoid dust
formation.[4][8]

. Accidental Release Measures:

Personal Precautions: Use personal protective equipment.[3][4] Evacuate personnel to safe
areas and ensure adequate ventilation.[4]

Environmental Precautions: Prevent the product from entering drains.[4]

Containment and Cleaning: Sweep up the spilled material and shovel it into a suitable,
closed container for disposal.[4][8] Avoid creating dust.[4]

. Disposal Plan:

Waste Collection: Collect all waste material, including contaminated PPE, in a clearly labeled
and sealed container.[10]

Disposal Route: Dispose of the chemical waste through an approved hazardous waste
disposal plant.[8][13][14] Comply with all local, regional, and national regulations.[3] Do not
dispose of it down the drain or in regular trash.[8][10]

Experimental Workflow and Logical Relationships

The following diagrams illustrate key procedural workflows for handling 3,5-Di-tert-
butylaniline.
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Caption: Workflow for Safe Handling and Disposal.
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Emergency Spill Response

Spill Detected
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Caption: Logical Flow for Handling a Chemical Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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